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Compound of Interest

Compound Name: Ferric cacodylate

Cat. No.: B1216655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ferric cacodylate [(CH₃)₂AsO₂]₃Fe is an arsenic-containing compound that has applications in

various research fields, including its use as a component in fixative solutions for electron

microscopy. The preparation of a stock solution requires stringent safety precautions due to the

high toxicity of arsenic compounds. This document provides a detailed, step-by-step protocol

for the preparation, handling, and storage of a ferric cacodylate stock solution.

Safety Precautions
Warning: Ferric cacodylate is highly toxic and a potential carcinogen. Handle this compound

with extreme care in a designated area, such as a certified chemical fume hood. Always wear

appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and

chemical-resistant gloves. All waste materials containing ferric cacodylate must be disposed

of as hazardous waste according to institutional and local regulations.
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Parameter Value Reference

Chemical Name Ferric Cacodylate

Molecular Formula C₆H₁₈As₃FeO₆ [1][2][3]

Molecular Weight 466.81 g/mol [1][2][3]

Appearance Yellowish, amorphous powder

Recommended Stock

Concentration
0.2 M

Solvent Distilled or deionized water

Experimental Protocol: Preparation of 0.2 M Ferric
Cacodylate Stock Solution
This protocol outlines the preparation of 100 mL of a 0.2 M ferric cacodylate stock solution.

Adjust the quantities proportionally for different volumes.

Materials:

Ferric cacodylate powder (MW: 466.81 g/mol )

Distilled or deionized water

Volumetric flask (100 mL)

Glass beaker

Magnetic stirrer and stir bar

Spatula

Weighing paper or boat

Analytical balance

Personal Protective Equipment (PPE): lab coat, safety goggles, chemical-resistant gloves
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Procedure:

Don PPE: Before handling any chemicals, put on your lab coat, safety goggles, and

chemical-resistant gloves.

Work in a Fume Hood: Perform all steps of this procedure inside a certified chemical fume

hood to avoid inhalation of the toxic powder.

Weigh Ferric Cacodylate:

Place a clean, dry weighing boat on the analytical balance and tare it.

Carefully weigh out 9.336 g of ferric cacodylate powder. (Calculation: 0.2 mol/L * 0.1 L *

466.81 g/mol = 9.336 g).

Dissolve the Powder:

Transfer the weighed ferric cacodylate powder into a clean glass beaker.

Add approximately 70-80 mL of distilled or deionized water to the beaker.

Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

Stir the solution gently until the ferric cacodylate powder is completely dissolved. This

may take some time. Avoid heating the solution unless necessary, as it may affect the

stability of the compound.

Transfer to Volumetric Flask:

Once the powder is fully dissolved, carefully transfer the solution into a 100 mL volumetric

flask.

Rinse the beaker with a small amount of distilled water and add the rinsing to the

volumetric flask to ensure all the compound is transferred. Repeat this step two to three

times.

Adjust to Final Volume:
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Add distilled or deionized water to the volumetric flask until the bottom of the meniscus

reaches the 100 mL calibration mark.

Mix and Store:

Cap the volumetric flask securely and invert it several times to ensure the solution is

homogeneous.

Transfer the prepared stock solution to a clearly labeled, tightly sealed storage bottle. The

label should include the chemical name (Ferric Cacodylate Stock Solution), concentration

(0.2 M), preparation date, and appropriate hazard warnings (Toxic, Carcinogen).

Storage: Store the ferric cacodylate stock solution in a cool, dark, and well-ventilated area,

away from incompatible materials. Recommended storage is at 4°C.

Waste Disposal: Dispose of all contaminated materials (weighing boat, gloves, etc.) in a

designated hazardous waste container.

Diagrams
Caption: Workflow for preparing 0.2 M ferric cacodylate stock solution.

Stability and Storage
The stability of the ferric cacodylate stock solution has not been extensively reported.

However, based on general chemical principles for arsenic-containing compounds and iron

solutions, it is recommended to:

Store the solution at 4°C to minimize degradation.

Protect the solution from light by storing it in an amber or opaque bottle.

Visually inspect the solution for any precipitation or color change before use, which may

indicate degradation or contamination.

For critical applications, it is advisable to prepare fresh solutions periodically.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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